Cas no 62262-26-4 (Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)-)

Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)- structure
62262-26-4 structure
Product Name:Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)-
CAS No:62262-26-4
MF:C18H22
MW:238.367285251617
CID:451946
PubChem ID:13139375
Update Time:2025-04-19

Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)-
    • 2-benzyl-4-tert-butyl-1-methylbenzene
    • DTXSID00521109
    • 62262-26-4
    • Inchi: 1S/C18H22/c1-14-10-11-17(18(2,3)4)13-16(14)12-15-8-6-5-7-9-15/h5-11,13H,12H2,1-4H3
    • InChI Key: YARZNRAVRMLTKF-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC(C)=C(CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 238.17226
  • Monoisotopic Mass: 238.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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